Cas no 2228346-08-3 (tert-butyl N-1-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-ylcarbamate
• CAS No: 2228346-08-3
• MF: C₁₆H₂₅FN₂O₃
• MW: 312.379708051682
• CID: 5899391
• PubChem ID: 165623027
• Update Time: 2025-10-30

tert-butyl N-1-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-ylcarbamate
• 2228346-08-3
• EN300-1899468
• tert-butyl N-[1-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-yl]carbamate

• Inchi： 1S/C16H25FN2O3/c1-10-6-14(21-5)11(8-13(10)17)7-12(9-18)19-15(20)22-16(2,3)4/h6,8,12H,7,9,18H2,1-5H3,(H,19,20)
• InChI Key： OCNYHGGXBOBYBN-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=C(C=1)CC(CN)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 312.18492083g/mol
• Monoisotopic Mass: 312.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-1-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-ylcarbamate

Chemical Profile of tert-butyl N-1-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-ylcarbamate (CAS No. 2228346-08-3)

The compound tert-butyl N-1-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-ylcarbamate (CAS No. 2228346-08-3) represents a significant advancement in the realm of pharmaceutical chemistry, particularly in the design of novel bioactive molecules. This carbamate derivative exhibits a unique structural motif that has garnered considerable attention from researchers due to its potential pharmacological applications. The presence of a tert-butyl group and an N-substituted amino propanoyl chain linked to a fluorinated aromatic ring system suggests a multifaceted interaction profile with biological targets, making it a promising candidate for further exploration.

In recent years, the incorporation of fluoro-substituted aromatic rings into drug candidates has been extensively studied for their ability to modulate metabolic stability, binding affinity, and overall pharmacokinetic properties. The specific substitution pattern in this compound, featuring a 5-fluoro group alongside 2-methoxy and 4-methyl groups on the benzene ring, is particularly noteworthy. Such modifications often enhance the lipophilicity and solubility profile of molecules, which are critical factors in drug development. The fluorine atom, in particular, is known for its ability to increase binding enthalpy by participating in both hydrogen bonding and hydrophobic interactions, thereby strengthening the molecule's interaction with biological targets.

The carbamate functional group in the molecule serves as a key pharmacophore, contributing to its potential biological activity. Carbamates are well-documented intermediates and final products in medicinal chemistry, often employed in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. Their versatility arises from their ability to form stable bonds with various biological entities, including enzymes and receptors. In this context, the N-substituted amino propanoyl chain may play a crucial role in determining the compound's binding mode within biological systems. The flexibility of this aliphatic segment could allow for optimal positioning relative to target sites, enhancing efficacy and selectivity.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, including interactions with biological targets. Molecular docking studies have been instrumental in evaluating the potential binding affinity of tert-butyl N-1-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-ylcarbamate to various protein targets. Preliminary simulations suggest that the compound may exhibit significant interactions with enzymes involved in metabolic pathways relevant to inflammation and pain modulation. These findings align with ongoing research efforts aimed at developing novel therapeutics targeting such pathways.

The synthesis of this compound involves multiple steps that showcase the ingenuity of modern organic chemistry techniques. Key synthetic strategies include nucleophilic substitution reactions, protection-deprotection schemes, and careful regioselective functionalization of the aromatic ring system. The introduction of the fluorine atom, for instance, requires precise control over reaction conditions to ensure high yield and purity. Such synthetic challenges highlight the importance of advanced methodologies in pharmaceutical chemistry, where each step must be meticulously designed to achieve the desired molecular architecture.

Beyond its structural uniqueness, this compound holds promise for its potential therapeutic applications. The combination of a fluorinated aromatic moiety, an amino propanoyl chain, and a tert-butyl carbamate group suggests utility across multiple therapeutic domains. Preliminary investigations have hinted at its potential role in modulating inflammatory responses and pain signaling pathways. These effects are particularly relevant given the increasing prevalence of chronic inflammatory conditions worldwide. Furthermore, the structural features that enhance metabolic stability may translate into favorable pharmacokinetic profiles, reducing dosing frequency and improving patient compliance.

The role of fluorine-containing compounds in drug development cannot be overstated. Their unique electronic properties allow them to fine-tune physicochemical properties such as solubility, permeability across biological membranes (P-glycoprotein), and metabolic stability (e.g., resistance to cytochrome P450 degradation). In this context, compounds like tert-butyl N-1-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-ylcarbamate exemplify how strategic fluorination can enhance drug-like properties while maintaining or improving biological activity.

As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing unmet medical needs. The integration of cutting-edge synthetic methodologies with computational modeling has accelerated the discovery pipeline significantly over recent decades. This synergy allows researchers to rapidly screen large libraries of compounds for potential bioactivity before committing resources to more extensive preclinical studies.

The future development of this compound will likely involve rigorous preclinical testing to evaluate its safety profile and efficacy across various disease models. Collaborative efforts between synthetic chemists who design novel molecular structures and biologists who assess their biological activity are essential for translating promising chemical entities into viable therapeutics. As such work progresses,tert-butyl N-1-amino-3-(5-fluoro-2-methoxy-4-methylphenyl)propan-2-ylcarbamate (CAS No. 2228346-08-3) represents an exciting example of how interdisciplinary approaches drive innovation within pharmaceutical chemistry.